Cas no 31827-08-4 (Carbamic acid, (2-methylphenyl)-, phenyl ester)
31827-08-4 structure
Product Name:Carbamic acid, (2-methylphenyl)-, phenyl ester
CAS No:31827-08-4
MF:C14H13NO2
MW:227.258523702621
CID:1448940
PubChem ID:4454832
Update Time:2025-04-20
Carbamic acid, (2-methylphenyl)-, phenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, (2-methylphenyl)-, phenyl ester
- phenyl N-(2-methylphenyl)carbamate
- AKOS008916685
- DTXSID50403461
- SCHEMBL8177930
- PHENYL N-(O-TOLYL)CARBAMATE
- 31827-08-4
- phenyl-N-(2-methylphenyl)carbamate
-
- Inchi: 1S/C14H13NO2/c1-11-7-5-6-10-13(11)15-14(16)17-12-8-3-2-4-9-12/h2-10H,1H3,(H,15,16)
- InChI Key: YDIDYQBGPNARLI-UHFFFAOYSA-N
- SMILES: O(C(NC1C=CC=CC=1C)=O)C1C=CC=CC=1
Computed Properties
- Exact Mass: 227.09469
- Monoisotopic Mass: 227.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- PSA: 38.33
Carbamic acid, (2-methylphenyl)-, phenyl ester Related Literature
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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